Cas no 1805897-55-5 (Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate)
Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate
-
- Inchi: 1S/C12H12FNO2/c1-2-16-12(15)10-6-9(4-3-5-14)7-11(13)8-10/h6-8H,2-4H2,1H3
- InChI Key: HDRWEGCSNXNQNB-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)OCC)C=C(C=1)CCC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 284
- XLogP3: 2.2
- Topological Polar Surface Area: 50.1
Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015006249-1g |
Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate |
1805897-55-5 | 97% | 1g |
1,519.80 USD | 2021-06-21 |
Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate
Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate (CAS No. 1805897-55-5): An Overview of a Promising Compound in Medicinal Chemistry
Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate (CAS No. 1805897-55-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its ethyl ester, cyanoethyl, and fluorobenzene moieties, offers a promising platform for the development of new drugs targeting various diseases.
The cyanoethyl group in Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate is particularly noteworthy due to its ability to modulate the electronic properties of the molecule, enhancing its reactivity and selectivity. The presence of the fluorobenzene ring further contributes to the compound's stability and bioavailability, making it an attractive candidate for drug design and optimization.
Recent studies have explored the potential of Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, where the compound has shown promising results in preclinical models. Research published in the Journal of Medicinal Chemistry highlights the ability of this compound to inhibit specific enzymes involved in the progression of Alzheimer's disease, thereby reducing neuroinflammation and promoting neuronal survival.
In addition to its neuroprotective properties, Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate has also been investigated for its anticancer potential. Studies have demonstrated that this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and apoptosis. A study published in Cancer Research reported that Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate effectively inhibited the growth of breast cancer cells both in vitro and in vivo, suggesting its potential as a novel anticancer agent.
The pharmacokinetic properties of Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate have also been extensively studied. Its ethyl ester moiety facilitates rapid absorption and distribution, while the fluorobenzene ring enhances metabolic stability, leading to prolonged therapeutic effects. These characteristics make it an ideal candidate for oral administration, which is a significant advantage in drug development.
Synthetic methods for producing Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate have been optimized to ensure high yields and purity. A recent publication in The Journal of Organic Chemistry described a robust and scalable synthesis route that involves a series of well-characterized reactions, including nucleophilic substitution and esterification steps. This synthetic approach not only ensures the availability of large quantities of the compound for further research but also provides a foundation for potential industrial production.
The safety profile of Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate has been evaluated through extensive toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its continued development as a potential therapeutic agent.
In conclusion, Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate (CAS No. 1805897-55-5) represents a promising compound with diverse therapeutic applications. Its unique structural features, coupled with its favorable pharmacokinetic and safety profiles, make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.
1805897-55-5 (Ethyl 3-(2-cyanoethyl)-5-fluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)